Cas no 859026-99-6 (Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester
• CAS No: 859026-99-6
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 1842665
• PubChem ID: 11952920
• Update Time: 2025-05-20

Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester
• ethyl 4-methyl-3-(trifluoromethyl)benzoate
• 859026-99-6
• MFCD14698278
• Ethyl 4-methyl-3-trifluoromethylbenzoate
• Ethyl4-methyl-3-(trifluoromethyl)benzoate
• DB-342781
• 4-Methyl-3-trifluoromethyl-benzoic acid ethyl ester
• SCHEMBL374633

• Inchi： 1S/C11H11F3O2/c1-3-16-10(15)8-5-4-7(2)9(6-8)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： MQNBCCNMNJHRBP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester

Research Briefing on Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester (CAS: 859026-99-6) in Chemical Biology and Pharmaceutical Applications

The compound Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester (CAS: 859026-99-6) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This trifluoromethyl-substituted benzoic acid derivative exhibits remarkable physicochemical properties that make it particularly interesting for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

In synthetic chemistry, this compound serves as a valuable intermediate for the preparation of various biologically active molecules. The trifluoromethyl group at the 3-position and the ester functionality provide multiple sites for chemical modification, allowing for the creation of diverse compound libraries. Researchers at several institutions have reported improved synthetic routes to 859026-99-6 that offer higher yields and better purity profiles, which is crucial for its application in medicinal chemistry programs.

From a pharmacological perspective, preliminary studies indicate that derivatives of Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester show promising activity against specific molecular targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structurally related compounds exhibit moderate inhibitory effects on certain inflammatory pathways, suggesting potential applications in autoimmune disease treatment. The presence of the trifluoromethyl group appears to enhance both metabolic stability and target binding affinity in these analogs.

The compound's physicochemical properties, particularly its lipophilicity (logP ≈ 3.2) and moderate molecular weight (236.21 g/mol), make it suitable for drug discovery applications. Computational modeling studies have shown that 859026-99-6 and its derivatives can effectively penetrate cell membranes while maintaining sufficient aqueous solubility for biological testing. These characteristics have led to its inclusion in several fragment-based drug discovery programs.

Recent patent applications have revealed growing commercial interest in this chemical entity. Several pharmaceutical companies have claimed proprietary processes for its synthesis and applications in drug development, particularly in the areas of kinase inhibition and GPCR modulation. The compound's versatility as a synthetic intermediate continues to drive innovation in medicinal chemistry approaches.

Ongoing research is exploring the compound's potential in prodrug development, where the ethyl ester moiety could serve as a cleavable group for controlled drug release. Early-stage investigations suggest that structural modifications of 859026-99-6 may lead to improved pharmacokinetic profiles for certain drug candidates. Researchers are particularly interested in how the trifluoromethyl group influences both the biological activity and the metabolic fate of resulting drug molecules.

Future directions for research on Benzoic acid, 4-methyl-3-(trifluoromethyl)-, ethyl ester include more extensive structure-activity relationship studies, detailed pharmacokinetic profiling, and exploration of its potential in combination therapies. The compound's unique chemical features position it as an important tool in the ongoing development of novel therapeutic agents across multiple disease areas.